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Compound of Interest

Compound Name: Butyl Benzoate

Cat. No.: B1668117 Get Quote

This guide provides a comprehensive overview of the boiling and melting points of butyl
benzoate, tailored for researchers, scientists, and professionals in drug development. It

includes detailed experimental protocols for the determination of these properties and presents

the data in a clear, tabular format.

Physicochemical Data of Butyl Benzoate
Butyl benzoate is a versatile organic compound with applications in various fields, including its

use as a solvent and in fragrance formulations.[1] Its physical properties, such as boiling and

melting points, are crucial for its application and handling.

Property Value

Boiling Point 249-250 °C[1][2][3]

Melting Point -22 °C[1][2][4]

Experimental Protocols for Determination of
Physical Properties
The accurate determination of boiling and melting points is fundamental to characterizing a

pure substance. The following sections detail the methodologies for these measurements.
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The melting point of a substance is the temperature at which it transitions from a solid to a

liquid state. For a pure crystalline solid, this transition occurs over a narrow temperature range.

The Thiele tube method is a common and effective technique for this determination.

Apparatus:

Thiele tube

Thermometer

Capillary tubes (sealed at one end)

Heating oil (e.g., mineral oil)

Bunsen burner or other heat source

Sample of butyl benzoate (in its solid form)

Procedure:

Sample Preparation: A small amount of finely powdered, dry butyl benzoate is introduced

into a capillary tube, which is then tapped gently to pack the sample to a height of about 2-3

mm.

Apparatus Setup: The Thiele tube is filled with heating oil. The capillary tube containing the

sample is attached to a thermometer, ensuring the sample is level with the thermometer

bulb. This assembly is then inserted into the Thiele tube.

Heating: The side arm of the Thiele tube is gently heated. The design of the tube facilitates

the circulation of the oil via convection, ensuring uniform temperature distribution.

Observation: The sample is observed closely as the temperature rises. The temperature at

which the first drop of liquid appears is recorded as the beginning of the melting range.

Final Reading: The temperature at which the entire solid sample has turned into a clear liquid

is recorded as the end of the melting range. For a pure compound, this range should be

narrow.
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The boiling point is the temperature at which the vapor pressure of a liquid equals the

surrounding atmospheric pressure. The capillary method is a micro-scale technique suitable for

determining the boiling point of small quantities of liquid.

Apparatus:

Small test tube or fusion tube

Capillary tube (sealed at one end)

Thermometer

Heating bath (e.g., oil bath or a Thiele tube)

Sample of liquid butyl benzoate

Procedure:

Sample Preparation: A small amount of liquid butyl benzoate is placed in a small test tube.

A capillary tube, sealed at one end, is inverted and placed into the liquid.

Apparatus Setup: The test tube assembly is attached to a thermometer and immersed in a

heating bath.

Heating: The heating bath is heated gently. As the temperature rises, the air trapped in the

capillary tube will expand and escape as a stream of bubbles.

Observation: Heating is continued until a steady and rapid stream of bubbles emerges from

the capillary tube. At this point, the heating is discontinued.

Final Reading: As the apparatus cools, the stream of bubbles will slow down and stop. The

temperature at which the liquid begins to be drawn into the capillary tube is recorded as the

boiling point. This occurs when the vapor pressure of the sample equals the atmospheric

pressure.[5]

Workflow Visualization
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The following diagram illustrates the logical workflow for the experimental determination of the

melting and boiling points of a chemical substance like butyl benzoate.

Workflow for Physical Property Determination

Melting Point Determination

Boiling Point Determination

Prepare Solid Sample in Capillary Tube

Set up Thiele Tube Apparatus

Heat Side Arm of Thiele Tube

Observe for First Liquid Droplet

Observe for Complete Liquefaction

Record Melting Point Range

End

Prepare Liquid Sample with Inverted Capillary

Set up Heating Bath Apparatus

Heat the Sample

Observe Steady Stream of Bubbles

Cool the Apparatus

Observe Liquid Entering Capillary

Record Boiling Point

Start
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Caption: Experimental workflows for determining melting and boiling points.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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